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Compound of Interest

Compound Name: 5-Chloro-6-methoxypicolinic acid

Cat. No.: B580358

5-Chloro-6-methoxypicolinic Acid: A Technical
Overview

For researchers and professionals in drug development, a precise understanding of the
physicochemical properties of novel compounds is paramount. This document provides a
concise technical summary of 5-Chloro-6-methoxypicolinic acid, a substituted pyridine
derivative of interest in medicinal chemistry.

Core Physicochemical Data

The fundamental molecular characteristics of 5-Chloro-6-methoxypicolinic acid are
summarized below. These identifiers are critical for analytical quantification, structural
elucidation, and registration in chemical databases.

Property Value
Molecular Formula C7HeCINO3
Molecular Weight 187.58 g/mol
CAS Number 1214373-91-7
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Conceptual Experimental Workflow: Synthesis and
Analysis

While specific, detailed experimental protocols for the synthesis of 5-Chloro-6-
methoxypicolinic acid are proprietary and not publicly available, a general conceptual
workflow for its preparation and analysis can be outlined. This process would typically involve a
multi-step synthesis followed by rigorous purification and characterization to ensure the final
compound meets the required purity standards for research and development.

The following diagram illustrates a representative workflow.
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A conceptual workflow for the synthesis, purification, and analysis of a target compound.
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Logical Relationships of Compound Identifiers

The identity of a chemical compound is established through a set of unique identifiers. The
following diagram illustrates the logical relationship between the common name, the systematic
IUPAC name, and the universally recognized CAS number for 5-Chloro-6-methoxypicolinic

acid.

5-Chloro-6-methoxypicolinic Acid

is registered as

CAS Number:
1214373-91-7
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is also known as

C;émical Identifiers

IUPAC Name:
5-chloro-6-methoxypyridine-2-carboxylic acid

Logical relationship between common name and key chemical identifiers.

 To cite this document: BenchChem. [5-Chloro-6-methoxypicolinic acid molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580358#5-chloro-6-methoxypicolinic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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